![molecular formula C13H14ClN3 B3182828 (E)-2-(4-Hydrazinylstyryl)pyridine hydrochloride CAS No. 211986-67-3](/img/structure/B3182828.png)
(E)-2-(4-Hydrazinylstyryl)pyridine hydrochloride
Overview
Description
(E)-2-(4-Hydrazinylstyryl)pyridine hydrochloride, also known as 4-HSP, is an important organic compound with a wide range of applications. It is a highly reactive compound, capable of forming covalent bonds with a variety of other molecules, and is used in a variety of synthetic organic reactions. 4-HSP has been studied for its potential use in the synthesis of a wide range of organic compounds, including pharmaceuticals, polymers, and other materials. In addition, 4-HSP has been studied for its potential use in medical and biochemical research.
Scientific Research Applications
(E)-2-(4-Hydrazinylstyryl)pyridine hydrochloride is widely used in scientific research and has a variety of applications. It is used in the synthesis of a variety of organic compounds, including pharmaceuticals, polymers, and other materials. In addition, this compound is used in medical and biochemical research, as it can be used to form covalent bonds with a variety of other molecules. This compound is also used in the synthesis of a variety of organic compounds, including pharmaceuticals, polymers, and other materials.
Mechanism of Action
(E)-2-(4-Hydrazinylstyryl)pyridine hydrochloride is a highly reactive compound, capable of forming covalent bonds with a variety of other molecules. The mechanism of action of this compound is based on the formation of covalent bonds between the two molecules involved in the reaction. The reaction is initiated by the formation of a covalent bond between the hydrazine and pyridine molecules. This covalent bond is then further stabilized by the addition of a base, which facilitates the formation of additional covalent bonds between the molecules.
Biochemical and Physiological Effects
This compound is a highly reactive compound, and as such, it can have a variety of biochemical and physiological effects. It has been studied for its potential use in medical and biochemical research, as it can be used to form covalent bonds with a variety of other molecules. In addition, this compound has been studied for its potential use in the synthesis of a variety of organic compounds, including pharmaceuticals, polymers, and other materials.
Advantages and Limitations for Lab Experiments
(E)-2-(4-Hydrazinylstyryl)pyridine hydrochloride is a highly reactive compound, and as such, it has a number of advantages and limitations for use in laboratory experiments. One of the main advantages of using this compound is its ability to form covalent bonds with a variety of other molecules. This allows for the synthesis of a wide range of organic compounds, including pharmaceuticals, polymers, and other materials. However, the reactivity of this compound also presents some limitations for laboratory experiments. The reaction is highly exothermic, and as such, it can be difficult to control the reaction conditions. Additionally, the reaction can be difficult to scale up for larger-scale experiments.
Future Directions
The future directions of (E)-2-(4-Hydrazinylstyryl)pyridine hydrochloride research are wide-ranging and include the development of new synthetic methods, the study of its biochemical and physiological effects, and the exploration of its potential use in medical and biochemical research. Additionally, this compound could be used to synthesize a variety of organic compounds, including pharmaceuticals, polymers, and other materials. It could also be used to form covalent bonds with a variety of other molecules, which could be used in a variety of applications. Finally, this compound could be used to create novel materials and devices, such as sensors and catalysts.
properties
IUPAC Name |
[4-[(E)-2-pyridin-2-ylethenyl]phenyl]hydrazine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3.ClH/c14-16-13-8-5-11(6-9-13)4-7-12-3-1-2-10-15-12;/h1-10,16H,14H2;1H/b7-4+; | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNQRDHLCUJARJV-KQGICBIGSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C=CC2=CC=C(C=C2)NN.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=NC(=C1)/C=C/C2=CC=C(C=C2)NN.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14ClN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.72 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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